Cas no 2273048-89-6 (Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate)
Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate Chemical and Physical Properties
Names and Identifiers
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- EN300-2435973
- ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
- 2273048-89-6
- Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
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- Inchi: 1S/C7H12F3NO2/c1-3-13-6(12)5(11-2)4-7(8,9)10/h5,11H,3-4H2,1-2H3
- InChI Key: QJMOFPAVVCCSAM-UHFFFAOYSA-N
- SMILES: FC(CC(C(=O)OCC)NC)(F)F
Computed Properties
- Exact Mass: 199.08201311g/mol
- Monoisotopic Mass: 199.08201311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2435973-1g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 1g |
$1987.0 | 2023-09-15 | ||
| Enamine | EN300-2435973-5g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 5g |
$5760.0 | 2023-09-15 | ||
| Enamine | EN300-2435973-10g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 10g |
$8542.0 | 2023-09-15 | ||
| Enamine | EN300-2435973-0.05g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 0.05g |
$1669.0 | 2024-06-19 | |
| Enamine | EN300-2435973-0.1g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 0.1g |
$1748.0 | 2024-06-19 | |
| Enamine | EN300-2435973-0.25g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 0.25g |
$1828.0 | 2024-06-19 | |
| Enamine | EN300-2435973-0.5g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 0.5g |
$1907.0 | 2024-06-19 | |
| Enamine | EN300-2435973-1.0g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 1.0g |
$1987.0 | 2024-06-19 | |
| Enamine | EN300-2435973-2.5g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 2.5g |
$3893.0 | 2024-06-19 | |
| Enamine | EN300-2435973-5.0g |
ethyl 4,4,4-trifluoro-2-(methylamino)butanoate |
2273048-89-6 | 95% | 5.0g |
$5760.0 | 2024-06-19 |
Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
Comprehensive Overview of Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6)
Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an ethyl ester moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and metabolically stable compounds.
In recent years, the demand for fluorinated building blocks like Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate has surged, driven by their ability to enhance the pharmacokinetic properties of drugs. This compound is often discussed in the context of medicinal chemistry optimization, where its lipophilicity and metabolic resistance are key advantages. A growing trend in AI-assisted drug design has also highlighted its relevance, as computational models predict its utility in targeting G-protein-coupled receptors (GPCRs) and other therapeutic proteins.
The synthesis of CAS No. 2273048-89-6 typically involves multi-step organic reactions, including amination and esterification processes. Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine. Additionally, its application in crop protection chemicals aligns with the global push for sustainable agriculture, as fluorinated compounds often exhibit lower environmental persistence.
From an industrial perspective, Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing routes to reduce hazardous byproducts, addressing the ESG (Environmental, Social, and Governance) concerns of investors. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).
As the scientific community explores structure-activity relationships (SAR), this compound’s role in central nervous system (CNS) drug delivery is under investigation. Its blood-brain barrier permeability is a focal point for neurodegenerative disease research, coinciding with rising public interest in Alzheimer’s and Parkinson’s therapies. Online searches for "fluorinated drug intermediates" and "methylamino derivatives in medicine" reflect this momentum.
In summary, Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6) exemplifies the intersection of cutting-edge chemistry and applied life sciences. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in modern R&D pipelines, resonating with both academic and industrial stakeholders.
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